N,N'-diphenyldihydro-1,3(2H,4H)-pyrimidinedicarbothioamide

• IUPAC Name: 1-N,3-N-diphenyl-1,3-diazinane-1,3-dicarbothioamide
• InChI: InChI=1S/C18H20N4S2/c23-17(19-15-8-3-1-4-9-15)21-12-7-13-22(14-21)18(24)20-16-10-5-2-6-11-16/h1-6,8-11H,7,12-14H2,(H,19,23)(H,20,24)
• InChI Key: YLNLBOJGEMGOTI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CN(C1)C(=S)NC2=CC=CC=C2)C(=S)NC3=CC=CC=C3
• Molecular Formula: C18H20N4S2
• DSSTOX Substance ID: DTXSID00361209
• Molecular Weight: 356.5 g/mol
• CAS RN: 89224-51-1

Description

N,N’-diphenyldihydro-1,3(2H,4H)-pyrimidinedicarbothioamide is an organic compound with the chemical formula C₁₆H₁₄N₄S₂ . It belongs to the class of 1,3,5-triazines , specifically the symmetric triazine isomer . Triazines are six-membered heterocyclic aromatic rings with various applications in organic synthesis and industrial processes .

Synthesis Analysis

The synthesis of N,N’-diphenyldihydro-1,3(2H,4H)-pyrimidinedicarbothioamide involves the trimerization of specific nitriles, such as cyanogen chloride or cyanamide . Additionally, the Pinner triazine synthesis utilizes alkyl or aryl amidines and phosgene. Another method involves inserting an N-H moiety into a hydrazide using a copper carbenoid, followed by treatment with ammonium chloride .

Molecular Structure Analysis

The compound’s molecular structure consists of a dihydro-1,3(2H,4H)-pyrimidine core , flanked by two phenyl groups. The symmetric triazine ring contributes to its planar shape. The intramolecular hydrogen bond (IMHB) within the 1,3,5-triazine compounds plays a crucial role in excited-state proton transfer, as explored through IR spectroscopy, UV spectra, and frontier molecular orbitals analysis .

Physical And Chemical Properties Analysis

• Melting Point : Approximately 81 to 83°C .
• Hazards : Sensitive to water; GHS labelling includes danger warnings related to skin and eye contact, inhalation, and ingestion .

Mechanism of Action

The compound’s mechanism of action likely involves its ability to absorb ultraviolet rays (UVR). As an efficient UVA absorber, it shields against UV light (wavelengths between 280 nm and 400 nm) and prevents damage to organic materials. The exceptional photostability mechanism is attributed to ultrafast excited-state proton transfer (ESIPT) facilitated by intramolecular hydrogen bonds .